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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428

Introduction

Carbophenothion is a lipophilic organophosphate pesticide that can accumulate in the fatty
tissues of animals and plants.[1] Its presence in fatty foods such as edible oils, milk, and dairy
products is a significant concern for food safety.[2] The analysis of carbophenothion in these
complex matrices is challenging due to the co-extraction of large amounts of lipids, which can
interfere with analytical instruments and lead to inaccurate results.[3] This application note
provides a detailed protocol for the determination of carbophenothion in fatty food matrices
using a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method
coupled with gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

The following table summarizes the quantitative data for the analysis of organophosphate
pesticides, including carbophenothion, in various fatty food matrices using different analytical
methodologies.
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Note: Data for carbophenothion was not explicitly available in all reviewed literature;
therefore, data for other relevant organophosphates are included as representative examples
of method performance.

Experimental Protocols

This section details the methodologies for the analysis of carbophenothion in fatty food
matrices.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.eurl-pesticides.eu/userfiles/file/PD028.pdf
https://www.researchgate.net/publication/310162627_Determination_of_255_pesticides_in_edible_vegetable_oils_using_QuEChERS_method_and_gas_chromatography_tandem_mass_spectrometry
https://www.mdpi.com/2071-1050/15/11/8714
https://www.mdpi.com/2297-8739/10/3/146
https://www.agilent.com/cs/library/applications/an-pesticide-residues-milk-fat-6470-tq-lcms-5994-3225en-agilent.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20133254877
https://www.benchchem.com/product/b1668428?utm_src=pdf-body
https://www.benchchem.com/product/b1668428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Sample Preparation and Extraction

A modified QUEChERS protocol is widely employed for the extraction of pesticide residues from
fatty matrices.[5][10]

o Sample Homogenization: Weigh a representative portion of the fatty food sample (e.g., 3-15
g) into a 50 mL centrifuge tube.[6][11] For solid or semi-solid samples, homogenization may
be required.

e Solvent Addition: Add a specific volume of acetonitrile (ACN), often with 1% acetic acid, to
the sample.[11] The ratio of solvent to sample can be optimized to improve extraction
efficiency.[10]

e Salting Out: Add a salt mixture, typically anhydrous magnesium sulfate (MgSOa4) and sodium
chloride (NaCl) or sodium acetate, to induce phase separation between the agueous and
organic layers.[11][12]

e Vortexing and Centrifugation: Vigorously shake or vortex the tube for a set time (e.g., 1
minute) to ensure thorough mixing and extraction.[4][6] Centrifuge the sample at a specified
speed (e.g., 4000 rpm) for a defined duration (e.g., 5 minutes) to separate the layers.[6]

2. Clean-up: Dispersive Solid-Phase Extraction (d-SPE)

The supernatant from the extraction step contains co-extracted lipids that must be removed
prior to instrumental analysis. Dispersive SPE is a common and effective clean-up technique.
[10]

o Transfer of Supernatant: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube.

e Sorbent Addition: The d-SPE tube contains a mixture of sorbents designed to remove
specific matrix components. Common sorbents for fatty matrices include:

o Primary Secondary Amine (PSA): Removes fatty acids, sugars, and other polar
interferences.[10]

o C18: Removes nonpolar interferences, including lipids.[10][11]
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o Graphitized Carbon Black (GCB): Removes pigments and sterols. Use with caution as it
can retain some planar pesticides.[5]

o Enhanced Matrix Removal—Lipid (EMR—Lipid): A novel sorbent specifically designed for
efficient lipid removal.[4][13]

o Vortexing and Centrifugation: Vortex the d-SPE tube to ensure interaction between the
extract and the sorbents, followed by centrifugation to pellet the sorbents.[12]

3. Instrumental Analysis
The final cleaned-up extract is then ready for analysis by either GC-MS/MS or LC-MS/MS.

e Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): GC is well-suited for the
analysis of volatile and semi-volatile compounds like carbophenothion.[14][15] A triple
guadrupole mass spectrometer (QqQ) provides high selectivity and sensitivity for
quantification.[4]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a powerful
technique for analyzing a wide range of pesticides, including those that are less volatile or
thermally labile.[16][17]

Visualizations

Experimental Workflow for Carbophenothion Analysis

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/310162627_Determination_of_255_pesticides_in_edible_vegetable_oils_using_QuEChERS_method_and_gas_chromatography_tandem_mass_spectrometry
https://www.eurl-pesticides.eu/userfiles/file/PD028.pdf
https://chemetrix.co.za/wp-content/uploads/2021/07/5991-6950EN_Captiva_EMR-Lipid_food_appcompendium.pdf
https://www.eurl-pesticides.eu/library/docs/srm/1stws2006_lecture_anastassiades_quechers.pdf
https://www.benchchem.com/product/b1668428?utm_src=pdf-body
https://www.semanticscholar.org/paper/Lipid-Analysis-by-Gas-Chromatography-and-Gas-Brands-Gutbrod/8eef7a6f593441f9b7a9a4022f11286f545b4293
https://pubmed.ncbi.nlm.nih.gov/34047971/
https://www.eurl-pesticides.eu/userfiles/file/PD028.pdf
https://www.mdpi.com/2304-8158/8/1/1
https://pubmed.ncbi.nlm.nih.gov/25440443/
https://www.benchchem.com/product/b1668428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Sample Preparation

Fatty Food Sample

Y

Homogenization

Y

Weighing

Extraction g'QuEChERS)

Add Acetonitrile

\ 4

Add MgSO4/NaCl

Centrifuge

Clean-up (d-SPE)

Transfer Supernatant

Add d-SPE Sorbents
(PSA, C18, EMR-Lipid)

Vortex

Centrifuge

Instrumen%l Analysis

GC-MS/MS or LC-MS/MS

Data Pr"cessing

Quantification & Reporting

Click to download full resolution via product page

Caption: Workflow for carbophenothion analysis in fatty foods.
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Caption: Logical steps of the QUEChERS method for fatty matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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